Cas no 51876-16-5 (Hydrogen Sulfate;tetraoctylazanium)

• Product Name: Hydrogen Sulfate;tetraoctylazanium
• CAS No: 51876-16-5
• MF: C₃₂H₆₉NO₄S
• MW: 563.959569692612
• CID: 1574942
• PubChem ID: 13794159
• Update Time: 2025-04-21

Hydrogen Sulfate;tetraoctylazanium Chemical and Physical Properties

Names and Identifiers

• Tetraoctylammonium hydrogen sulfate
• 1-Octanaminium, N,N,N-trioctyl-, sulfate (1:1)
• AGN-PC-00O0HL
• 87981_ALDRICH
• 87981_FLUKA
• CTK1G3859
• hydrogen sulfate,tetraoctylazanium
• hydrogen sulfate
• tetraoctylazanium
• DTXSID50549636
• 51876-16-5
• Tetraoctylammonium hydrogen sulfate, >=95.0% (T)
• tetra-octylammonium bisulphate
• N,N,N-Trioctyloctan-1-aminium hydrogen sulfate
• hydrogen sulfate;tetraoctylazanium
• tetraoctylammonium hydrogensulfate
• Hydrogen Sulfate;tetraoctylazanium

• Inchi： 1S/C32H68N.H2O4S/c1-5-9-13-17-21-25-29-33(30-26-22-18-14-10-6-2,31-27-23-19-15-11-7-3)32-28-24-20-16-12-8-4;1-5(2,3)4/h5-32H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： ZRLVUNNBSSUWAC-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])O.[N+](CCCCCCCC)(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 563.49500
• Monoisotopic Mass: 563.49473086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 28
• Complexity: 357
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 85.81000
• LogP: 11.33060

Hydrogen Sulfate;tetraoctylazanium Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：